Cas no 1261897-39-5 (2-(3-Chloro-5-hydroxyphenyl)-N,N-dimethylbenzenesulfonamide)

• Product Name: 2-(3-Chloro-5-hydroxyphenyl)-N,N-dimethylbenzenesulfonamide
• CAS No: 1261897-39-5
• MF: C₁₄H₁₄ClNO₃S
• MW: 311.783861637115
• MDL: MFCD18315828
• CID: 5158325
• Update Time: 2026-03-04

2-(3-Chloro-5-hydroxyphenyl)-N,N-dimethylbenzenesulfonamide Chemical and Physical Properties

Names and Identifiers

• 3-Chloro-5-(2-N,N-dimethylsulfamoylphenyl)phenol
• [1,1'-Biphenyl]-2-sulfonamide, 3'-chloro-5'-hydroxy-N,N-dimethyl-
• 2-(3-Chloro-5-hydroxyphenyl)-N,N-dimethylbenzenesulfonamide

• MDL： MFCD18315828
• Inchi： 1S/C14H14ClNO3S/c1-16(2)20(18,19)14-6-4-3-5-13(14)10-7-11(15)9-12(17)8-10/h3-9,17H,1-2H3
• InChI Key： CITHSIVBVMZINU-UHFFFAOYSA-N
• SMILES： ClC1C=C(C=C(C=1)C1C=CC=CC=1S(N(C)C)(=O)=O)O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 20
• Rotatable Bond Count: 3
• Complexity: 421
• XLogP3: 3
• Topological Polar Surface Area: 66

Additional information on 2-(3-Chloro-5-hydroxyphenyl)-N,N-dimethylbenzenesulfonamide

Introduction to 2-(3-Chloro-5-hydroxyphenyl)-N,N-dimethylbenzenesulfonamide (CAS No: 1261897-39-5)

The compound 2-(3-Chloro-5-hydroxyphenyl)-N,N-dimethylbenzenesulfonamide, identified by the CAS registry number 1261897-39-5, is a significant molecule in the field of organic chemistry and pharmacology. This compound has garnered attention due to its unique structural properties and potential applications in drug development and material science.

The molecular structure of 2-(3-Chloro-5-hydroxyphenyl)-N,N-dimethylbenzenesulfonamide consists of a benzenesulfonamide moiety attached to a substituted phenyl group. The phenyl ring is substituted with a hydroxyl group at the 5-position and a chlorine atom at the 3-position, which imparts specific electronic and steric properties to the molecule. The sulfonamide group, being electron-withdrawing, plays a crucial role in modulating the compound's reactivity and bioavailability.

Recent studies have highlighted the potential of benzenesulfonamides as inhibitors of various enzymes, particularly kinases, which are key targets in cancer therapy. The presence of the hydroxyl group in this compound suggests potential for hydrogen bonding interactions, which are essential for binding to protein targets. Additionally, the chlorine substituent may enhance the lipophilicity of the molecule, improving its absorption properties.

The synthesis of 2-(3-Chloro-5-hydroxyphenyl)-N,N-dimethylbenzenesulfonamide typically involves multi-step reactions, including nucleophilic aromatic substitution and sulfonation. Researchers have explored various synthetic pathways to optimize yield and purity, with some studies focusing on green chemistry approaches to minimize environmental impact.

In terms of applications, this compound has shown promise in drug discovery programs targeting inflammatory diseases and neurodegenerative conditions. Its ability to modulate cellular signaling pathways makes it a valuable tool in understanding disease mechanisms and developing therapeutic interventions.

Recent advancements in computational chemistry have enabled detailed modeling of this compound's interactions with biological systems. Molecular docking studies have revealed potential binding modes with key receptors, providing insights into its pharmacological activity.

In conclusion, 2-(3-Chloro-5-hydroxyphenyl)-N,N-dimethylbenzenesulfonamide (CAS No: 1261897-39-5) represents an intriguing molecule with diverse applications in chemistry and biology. Its unique structure and functional groups make it a subject of ongoing research, particularly in the context of drug development and enzyme inhibition.